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Compound of Interest

Compound Name: Azanium;hexahydrate

Cat. No.: B12564175 Get Quote

To ensure the safe and proper disposal of the chemical you are working with, it is crucial to

identify the specific compound. "Azanium" is the systematic name for the ammonium ion

(NH₄⁺), and "hexahydrate" indicates the presence of six water molecules. However,

"Azanium;hexahydrate" does not specify the accompanying anion (the negatively charged

ion), which is essential for determining the correct disposal protocol.

Different ammonium hexahydrate salts have varying levels of toxicity and regulatory

requirements for disposal. The proper procedure is dictated by the complete chemical identity

of the substance.

To provide you with accurate and safe disposal instructions, please specify the full name of the

chemical. Common examples of ammonium hexahydrate salts found in laboratory settings

include:

Ammonium Iron(II) Sulfate Hexahydrate (also known as Mohr's salt)

Ammonium Nickel(II) Sulfate Hexahydrate

Ammonium Chloride Hexahydrate

Ammonium Aluminum Sulfate Dodecahydrate (Ammonium Alum) - note the different number

of water molecules.
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Once you have identified the specific ammonium salt, please provide the complete chemical

name, and I can offer detailed disposal procedures, including safety precautions and regulatory

considerations. This information is typically available on the chemical's container label or in its

Safety Data Sheet (SDS).

Providing a generic disposal plan for "Azanium;hexahydrate" would be unsafe and could lead

to improper handling of hazardous materials. Your safety and environmental compliance are of

the utmost importance.

To cite this document: BenchChem. [Clarification Required for Safe Disposal of
"Azanium;hexahydrate"]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12564175#azanium-hexahydrate-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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